Cas no 1023649-61-7 (6-Hydrazinyl-2-methylnicotinonitrile hydrochloride)

• Product Name: 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride
• CAS No: 1023649-61-7
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• MDL: MFCD27922259
• CID: 2623331
• Update Time: 2025-11-01

6-Hydrazinyl-2-methylnicotinonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride
• 6-HYDRAZINYL-2-METHYLNICOTINONITRILE HCL

• MDL： MFCD27922259
• Inchi： 1S/C7H8N4.ClH/c1-5-6(4-8)2-3-7(10-5)11-9;/h2-3H,9H2,1H3,(H,10,11);1H
• InChI Key： SDAOPTWJEDDWDW-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CC=C(C#N)C=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 74.7

Additional information on 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride

Research Brief on 6-Hydrazinyl-2-methylnicotinonitrile Hydrochloride (CAS: 1023649-61-7): Recent Advances and Applications

6-Hydrazinyl-2-methylnicotinonitrile hydrochloride (CAS: 1023649-61-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydrazinyl and nitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

One of the key areas of interest is the role of 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in constructing pyridine and pyrazine derivatives, which are critical scaffolds in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel JAK2 inhibitors, showing promising results in preclinical models of autoimmune diseases. The compound's ability to act as a hydrazine donor under mild reaction conditions makes it particularly valuable for sustainable chemistry applications.

In addition to its synthetic applications, recent investigations have focused on the pharmacokinetic properties of derivatives derived from 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride. A collaborative study between academic and industrial researchers (2024) reported improved metabolic stability and oral bioavailability in lead compounds synthesized using this intermediate. These findings suggest its potential for optimizing drug-like properties in early-stage discovery programs.

The safety profile and handling considerations of 6-Hydrazinyl-2-methylnicotinonitrile hydrochloride have also been addressed in recent literature. While the compound is generally stable under standard laboratory conditions, studies recommend storage in anhydrous environments due to its hydrochloride salt form. Analytical methods for its characterization, including HPLC and LC-MS protocols, have been refined to ensure quality control in pharmaceutical manufacturing processes.

Looking ahead, researchers anticipate expanded applications of this compound in fragment-based drug design and combinatorial chemistry. Its unique structural features enable diverse derivatization strategies, making it a valuable tool for medicinal chemists. Ongoing clinical trials involving molecules derived from this scaffold may further validate its importance in addressing unmet medical needs, particularly in oncology and immunology.